Cas no 249504-38-9 (5-(4-fluorophenyl)thiophene-2-carbaldehyde)

• Product Name: 5-(4-fluorophenyl)thiophene-2-carbaldehyde
• CAS No: 249504-38-9
• MF: C₁₁H₇FOS
• MW: 206.236085176468
• MDL: MFCD06410181
• CID: 2118674
• PubChem ID: 3577778
• Update Time: 2025-07-24

5-(4-fluorophenyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4-Fluorophenyl)thiophene-2-carboxaldehyde
• 5-(4-fluorophenyl)thiophene-2-carbaldehyde
• F2167-0936
• MFCD06410181
• 5-(4-fluorophenyl)-2-thiophenecarbaldehyde
• DTXSID901257203
• 249504-38-9
• AB24053
• AKOS001288398
• 2-THIOPHENECARBOXALDEHYDE, 5-(4-FLUOROPHENYL)-
• EN300-26386
• SCHEMBL1133750
• 5-(4-Fluoro-phenyl)-thiophene-2-carbaldehyde
• 5-(4-fluoro-phenyl)-thiophene-2-carbaldehyde, AldrichCPR
• 5-(4-FLUOROPHENYL)-2-THIOPHENECARBOXALDEHYDE
• FS-6505
• G56225
• JSWYSOJZYJPLNN-UHFFFAOYSA-N
• Z222942708

• MDL： MFCD06410181
• Inchi： 1S/C11H7FOS/c12-9-3-1-8(2-4-9)11-6-5-10(7-13)14-11/h1-7H
• InChI Key： JSWYSOJZYJPLNN-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 206.02
• Monoisotopic Mass: 206.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.288
• Melting Point: 113-114 ºC
• PSA: 45.31000
• LogP: 3.36670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(4-fluorophenyl)thiophene-2-carbaldehyde

Comprehensive Overview of 5-(4-fluorophenyl)thiophene-2-carbaldehyde (CAS No. 249504-38-9)

5-(4-fluorophenyl)thiophene-2-carbaldehyde (CAS No. 249504-38-9) is a highly versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique thiophene core and fluorophenyl substitution, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, combining a thiophene-2-carbaldehyde moiety with a 4-fluorophenyl group, offers exceptional reactivity, making it a valuable building block in organic chemistry.

In recent years, the demand for 5-(4-fluorophenyl)thiophene-2-carbaldehyde has surged due to its applications in drug discovery and development. Researchers are particularly interested in its role as a precursor for heterocyclic compounds, which are pivotal in designing kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. The presence of the fluorine atom enhances the compound's metabolic stability and bioavailability, addressing key challenges in modern medicinal chemistry. This aligns with the growing trend of fluorinated pharmaceuticals, a hot topic in the industry.

From an environmental and sustainability perspective, the synthesis of 5-(4-fluorophenyl)thiophene-2-carbaldehyde has been optimized to reduce waste and improve efficiency. Green chemistry principles, such as catalyst recycling and solvent-free reactions, are increasingly applied in its production. This resonates with the global push for sustainable chemical manufacturing, a frequently searched topic among professionals and academics. The compound's compatibility with flow chemistry techniques further underscores its relevance in contemporary research.

The material science community has also explored the potential of 5-(4-fluorophenyl)thiophene-2-carbaldehyde in developing advanced organic semiconductors and photovoltaic materials. Its conjugated system and electron-withdrawing properties make it an attractive candidate for OLEDs and solar cells. As renewable energy solutions gain traction, this compound's role in next-generation electronics is a subject of intense study, often highlighted in scientific forums and patent filings.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 5-(4-fluorophenyl)thiophene-2-carbaldehyde, ensuring high purity and consistency. Quality control is paramount, especially when the compound is used in GMP-compliant processes. This aligns with the pharmaceutical industry's emphasis on regulatory compliance and traceability, topics frequently queried in regulatory databases and professional networks.

In summary, 5-(4-fluorophenyl)thiophene-2-carbaldehyde (CAS No. 249504-38-9) is a multifaceted compound with broad applications across high-growth sectors. Its significance in drug development, green chemistry, and advanced materials ensures its continued relevance in scientific and industrial discourse. As research progresses, this compound is poised to play an even greater role in addressing some of the most pressing challenges in chemistry and technology.